Cas no 1512243-55-8 (1-2-(2-methoxyphenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(2-methoxyphenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 1512243-55-8
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6003229
• PubChem ID: 83673900
• Update Time: 2025-07-16

1-2-(2-methoxyphenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-methoxyphenyl)propan-2-ylcyclopropan-1-amine
• 1512243-55-8
• 1-[2-(2-methoxyphenyl)propan-2-yl]cyclopropan-1-amine
• EN300-1837541

• Inchi： 1S/C13H19NO/c1-12(2,13(14)8-9-13)10-6-4-5-7-11(10)15-3/h4-7H,8-9,14H2,1-3H3
• InChI Key： OAJWRGGXCKXHDS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-(2-methoxyphenyl)propan-2-ylcyclopropan-1-amine

Introduction to 1-2-(2-methoxyphenyl)propan-2-ylcyclopropan-1-amine (CAS No. 1512243-55-8)

1-2-(2-methoxyphenyl)propan-2-ylcyclopropan-1-amine is a heterocyclic amine that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1512243-55-8, belongs to a class of molecules that exhibit promising characteristics for further investigation in medicinal chemistry. The presence of a cyclopropane ring fused with an amine group, alongside a 2-methoxyphenyl substituent, makes this molecule of particular interest for its potential interactions with biological targets.

The structure of 1-2-(2-methoxyphenyl)propan-2-ylcyclopropan-1-amine is characterized by its rigid three-membered cyclopropane ring, which is known to influence the conformational flexibility and electronic properties of the molecule. This structural motif has been widely explored in drug discovery due to its ability to engage in specific non-bonded interactions with biological receptors. The amine functional group further enhances the compound's potential for interaction with various biological targets, including enzymes and receptors involved in critical cellular pathways.

Recent advancements in pharmaceutical research have highlighted the importance of cyclopropane-containing compounds in the development of novel therapeutics. These molecules have shown promise in modulating a variety of biological processes, making them valuable candidates for further exploration. The 2-methoxyphenyl substituent in 1-2-(2-methoxyphenyl)propan-2-ylcyclopropan-1-amine introduces a hydrophobic pocket that can interact with hydrophobic regions of biological targets, potentially enhancing binding affinity and selectivity.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules are essential steps toward understanding their pharmacological properties. The synthetic pathways for 1-2-(2-methoxyphenyl)propan-2-ylcyclopropan-1-amine involve multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Techniques such as transition metal-catalyzed reactions and protecting group strategies are often employed to achieve the desired molecular architecture.

The biological activity of 1-2-(2-methoxyphenyl)propan-2-ylcyclopropan-1-amine has been a subject of intense investigation. Preliminary studies suggest that this compound may exhibit properties relevant to various therapeutic areas, including anti-inflammatory, analgesic, and neuroprotective effects. These potential applications are supported by the presence of functional groups that can modulate key signaling pathways involved in disease mechanisms.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive modifications to optimize its pharmacological profile. Researchers have been exploring derivatives of 1-2-(2-methoxyphenyl)propan-2-ylcyclopropan-1-amine to enhance its bioavailability, reduce toxicity, and improve target specificity. These efforts align with the broader goals of drug development aimed at creating more effective and safer therapeutic agents.

The pharmacokinetic properties of 1-2-(2-methoxyphenyl)propan-2-ylcyclopropan-1-amine are also under scrutiny to better understand how it behaves within the body. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining the compound's overall efficacy and safety profile. Advanced computational methods and experimental techniques are being utilized to predict and analyze these properties, facilitating faster development timelines.

Furthermore, the synthetic accessibility of 1-2-(2-methoxyphenyl)propan-2-ylyclopropanammoniine has been improved through innovative synthetic strategies, making it more feasible for large-scale production and further research. These advancements have opened up new possibilities for exploring its potential applications in drug discovery programs worldwide.

The integration of computational chemistry tools has significantly accelerated the process of identifying promising candidates like 1-[sub]–(sub>–(sub>–(sub>–(sub>–(sub>–(sub>–(sub>–(sub>Methyl] –(sub>Methyl] –(sub>Methyl] –(sub>Methyl] –(sub>Methyl] –(sub>Methyl] –(sub>Methyl] –(sub>) propanammoniine). By leveraging virtual screening and molecular docking techniques, researchers can rapidly evaluate the binding interactions between this compound and various biological targets, thereby streamlining the drug discovery process.

In conclusion, 1-[CAS number]1512243[–55–8] represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with promising preliminary biological activities, make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like 1-[bold]–[bold]-[bold]-[bold]-[bold]-[bold]-[bold]-[bold]-[bold]-[bold]Methyl-[bold]Methyl-[bold]Methyl-[bold]Methyl-[bold]Methyl-[bold]Methyl